N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide

• IUPAC Name: N-(2-fluorophenyl)-4-phenylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H18FN3S/c18-15-8-4-5-9-16(15)19-17(22)21-12-10-20(11-13-21)14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,22)
• InChI Key: QUCWMXZQRFVZIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=S)NC3=CC=CC=C3F
• Molecular Formula: C17H18FN3S
• Molecular Weight: 315.4 g/mol

Description

N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide, also known as FPPT, is a chemical compound that has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. FPPT belongs to the class of piperazine derivatives, which have been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain, particularly the serotonin and dopamine systems. N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been shown to act as a partial agonist at the 5-HT1A receptor and a potent antagonist at the D2 receptor, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been shown to exhibit a range of biochemical and physiological effects, including alterations in neurotransmitter levels and receptor binding, changes in gene expression, and modulation of signaling pathways. These effects may contribute to its therapeutic potential in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is its high binding affinity for serotonin and dopamine receptors, which makes it a useful tool for studying the role of these neurotransmitter systems in neurological disorders. However, one limitation of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide is its relatively low selectivity for specific receptor subtypes, which may complicate the interpretation of experimental results.

Future Directions

Future research on N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide could focus on the development of more selective analogs with improved pharmacokinetic properties and reduced off-target effects. Additionally, studies could investigate the potential use of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide in combination with other drugs for the treatment of complex neurological disorders. Finally, further investigation into the underlying mechanisms of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide's therapeutic effects could provide valuable insights into the pathophysiology of these disorders.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide involves the reaction of 2-fluorobenzylamine with 4-phenylpiperazine in the presence of carbon disulfide and potassium hydroxide. The resulting product is then treated with thionyl chloride and ammonia to yield N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide.

Scientific Research Applications

N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide has been investigated for its potential use in the treatment of various neurological disorders, including schizophrenia, depression, and anxiety. Several studies have shown that N-(2-fluorophenyl)-4-phenyl-1-piperazinecarbothioamide exhibits significant binding affinity for serotonin and dopamine receptors, which are known to play a critical role in the regulation of mood and behavior.